Cas no 923132-06-3 (N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide)

• Product Name: N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide
• CAS No: 923132-06-3
• MF: C₂₄H₂₁NO₄
• MW: 387.427846670151
• CID: 6511644
• PubChem ID: 18568872
• Update Time: 2025-07-21

N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide
• AKOS002293457
• N-(2-(4-(tert-butyl)phenyl)-4-oxo-4H-chromen-7-yl)furan-2-carboxamide
• F2212-0174
• N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]furan-2-carboxamide
• 923132-06-3
• N-[2-(4-tert-butylphenyl)-4-oxochromen-7-yl]furan-2-carboxamide

• Inchi： 1S/C24H21NO4/c1-24(2,3)16-8-6-15(7-9-16)21-14-19(26)18-11-10-17(13-22(18)29-21)25-23(27)20-5-4-12-28-20/h4-14H,1-3H3,(H,25,27)
• InChI Key： CPDXQCMGCAOTDB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C=C1C1C=CC(=CC=1)C(C)(C)C)=O)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 387.14705815g/mol
• Monoisotopic Mass: 387.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide

Comprehensive Analysis of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide (CAS No. 923132-06-3)

The compound N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide (CAS No. 923132-06-3) is a synthetic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This chromene-furan hybrid derivative combines a 4H-chromen-4-one core with a furan-2-carboxamide moiety, making it a subject of interest for researchers exploring novel bioactive compounds. The presence of the tert-butylphenyl group further enhances its lipophilicity, which is a critical factor in drug design and material science applications.

In the context of current research trends, N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide is often discussed alongside keywords such as "chromene derivatives in drug discovery", "furan-carboxamide applications", and "tert-butylphenyl modifications". These terms reflect the growing interest in hybrid molecules that combine multiple pharmacophores to achieve enhanced biological activity. Recent studies have highlighted the potential of such compounds in addressing challenges related to multi-target therapeutics and selective enzyme inhibition, which are hot topics in modern medicinal chemistry.

The structural complexity of CAS No. 923132-06-3 offers several advantages for material science applications. The chromen-4-one scaffold is known for its photophysical properties, making it a candidate for organic electronics and fluorescence-based sensors. Meanwhile, the furan-2-carboxamide component contributes to hydrogen bonding capabilities, which are valuable in crystal engineering and supramolecular chemistry. Researchers investigating "smart materials" and "molecular self-assembly" frequently explore compounds with similar structural motifs.

From a synthetic chemistry perspective, the preparation of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide involves interesting multi-step organic transformations. The key challenges often revolve around regioselective functionalization of the chromene core and amide bond formation under mild conditions. These aspects make it a valuable case study for discussions on "green chemistry approaches" and "atom-economical synthesis", which are increasingly important in sustainable chemical development.

The biological evaluation of chromene-furan hybrids like CAS 923132-06-3 has shown promising results in preliminary studies. While not making any therapeutic claims, it's worth noting that researchers are particularly interested in the structure-activity relationships of such compounds, especially in relation to their pharmacokinetic properties and metabolic stability. These investigations align with current pharmaceutical industry priorities regarding "drug-like properties" and "lead optimization" strategies.

In analytical chemistry, the characterization of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide presents interesting challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are essential for confirming its structure and purity. The compound's unique fragmentation pattern in mass spectrometry makes it a potential candidate for discussions on "interpretation of complex mass spectra", a topic frequently searched by analytical chemists and students.

The future research directions for CAS No. 923132-06-3 may include exploration of its structure-property relationships in various applications. With growing interest in "multi-functional materials" and "hybrid organic compounds", this molecule serves as an excellent example of how strategic molecular design can yield compounds with diverse potential applications. Its study contributes to broader discussions in chemical research about "molecular diversity" and "rational design approaches" that are central to modern chemistry.

From an industrial perspective, the scalable synthesis of N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide raises important considerations about process optimization and quality control. These aspects are particularly relevant to professionals searching for information on "scale-up of complex organic syntheses" and "impurity profiling". The compound's structural features make it a valuable case study for these important industrial chemistry topics.

In conclusion, N-2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-ylfuran-2-carboxamide (CAS No. 923132-06-3) represents an intriguing example of modern organic chemistry with potential interdisciplinary applications. Its study touches upon numerous current research themes, from medicinal chemistry to materials science, making it a compound worthy of continued investigation. As research progresses, we may gain deeper insights into the full potential of this structurally complex molecule and its derivatives.